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Compound of Interest

Compound Name:
Methyl 2-(3-oxopiperazin-2-

yl)acetate

Cat. No.: B1274090 Get Quote

CAS Number: 89852-17-5

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Methyl 2-(3-oxopiperazin-2-
yl)acetate, a piperazine derivative of significant interest in medicinal chemistry and drug

discovery. This document outlines its chemical properties, synthesis protocols, and potential

applications, presenting data in a clear and accessible format for researchers and drug

development professionals.

Core Compound Data
Methyl 2-(3-oxopiperazin-2-yl)acetate is a heterocyclic compound featuring a piperazinone

core.[1] Its structure is foundational for the development of various biologically active

molecules.

Physicochemical Properties
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Property Value Source

CAS Number 89852-17-5 [2][3][4]

Molecular Formula C₇H₁₂N₂O₃ [2][3][4]

Molecular Weight 172.18 g/mol [2][4]

IUPAC Name
methyl 2-(3-oxopiperazin-2-

yl)acetate
[2]

Boiling Point 352.4°C at 760 mmHg [5]

Form Solid

Computed Properties
Property Value Source

XLogP3-AA -1.2 [2]

Hydrogen Bond Donor Count 2 Chemdiv

Hydrogen Bond Acceptor

Count
6 Chemdiv

Rotatable Bond Count 2 PubChem

Exact Mass 172.08479225 Da [2]

Monoisotopic Mass 172.08479225 Da [2]

Topological Polar Surface Area 67.4 Å² [2]

Heavy Atom Count 12 PubChem

Complexity 193 [2]

Synthesis and Experimental Protocols
The synthesis of piperazinone derivatives is a critical area of research. While a specific protocol

for the title compound is not readily available in the provided search results, a general method
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for the synthesis of related 2-oxopiperazines can be adapted. One common approach involves

the reaction of ethylenediamine with a suitable diester.

A plausible synthesis route for Methyl 2-(3-oxopiperazin-2-yl)acetate could involve the

reaction of ethylenediamine with a derivative of itaconic acid or a related dicarboxylic acid ester

under conditions that favor cyclization to the desired piperazinone ring.

General Experimental Protocol for Synthesis of Related
2-Oxopiperazines
The following is a generalized protocol based on the synthesis of similar heterocyclic structures

and should be adapted and optimized for the specific synthesis of Methyl 2-(3-oxopiperazin-2-
yl)acetate.

Materials:

Ethylenediamine

Dimethyl acetylenedicarboxylate (as a precursor to the required C4-dicarbonyl synthon)

Methanol

Acetic Acid

Procedure:

A solution of ethylenediamine in methanol is prepared.

Dimethyl acetylenedicarboxylate is added dropwise to the ethylenediamine solution at a

controlled temperature.

The reaction mixture is stirred, and the progress is monitored by Thin Layer Chromatography

(TLC).[6]

Upon completion, the solvent is removed under reduced pressure.

The crude product is then purified, typically by column chromatography or recrystallization, to

yield the desired 2-oxopiperazine derivative.[6]
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Characterization: The final product should be characterized using standard analytical

techniques:

¹H NMR Spectroscopy: To confirm the proton environment of the molecule.

Mass Spectrometry: To determine the molecular weight and fragmentation pattern.[6]

Applications in Drug Discovery and Development
Piperazine derivatives are a well-established class of compounds in medicinal chemistry,

known for a wide range of biological activities.[1] Methyl 2-(3-oxopiperazin-2-yl)acetate
serves as a versatile building block for the synthesis of more complex molecules with potential

therapeutic applications.[1] The piperazinone scaffold is a privileged structure in drug

discovery.

The presence of reactive functional groups—the secondary amines, the amide, and the ester—

allows for a variety of chemical modifications to explore the structure-activity relationship (SAR)

and develop new chemical entities. These modifications can be crucial for optimizing the

pharmacokinetic and pharmacodynamic properties of lead compounds.

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates a generalized workflow for the synthesis and analysis of

Methyl 2-(3-oxopiperazin-2-yl)acetate and its derivatives.
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Caption: A generalized workflow for the synthesis and evaluation of Methyl 2-(3-oxopiperazin-
2-yl)acetate.

Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl 2-(3-oxopiperazin-2-yl)acetate is associated with the following hazards:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Standard laboratory safety precautions, including the use of personal protective equipment

(PPE) such as gloves, lab coats, and safety glasses, should be strictly followed when handling

this compound. Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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